![molecular formula C14H14N4O B4705388 5,7-dimethyl-2-(phenoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B4705388.png)
5,7-dimethyl-2-(phenoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine
Overview
Description
5,7-dimethyl-2-(phenoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound has shown promise as a tool for investigating various biochemical and physiological processes, and its unique structure makes it an attractive target for synthetic chemists.
Mechanism of Action
The mechanism of action of 5,7-dimethyl-2-(phenoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine involves its interaction with P2X receptors. This compound binds to a specific site on these receptors and prevents the influx of calcium ions into cells, thereby inhibiting their activity.
Biochemical and Physiological Effects:
The inhibition of P2X receptors by this compound has been shown to have various biochemical and physiological effects. For example, this compound has been shown to reduce pain perception in animal models of neuropathic pain, as well as to reduce inflammation in models of rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5,7-dimethyl-2-(phenoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine in lab experiments is its selectivity for P2X receptors. This compound has been shown to have minimal off-target effects, making it a valuable tool for investigating the specific role of these receptors in various physiological processes. However, one limitation of using this compound is its relatively low potency, which may require higher concentrations to achieve the desired effects.
Future Directions
There are several future directions for research involving 5,7-dimethyl-2-(phenoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine. One potential application is in the development of new treatments for chronic pain and inflammation, based on the selective inhibition of P2X receptors. Additionally, this compound may be useful for investigating the role of P2X receptors in other physiological processes, such as synaptic transmission and immune function. Finally, further synthetic studies may lead to the development of more potent analogs of this compound, which could have even greater utility as research tools and potential therapeutics.
Scientific Research Applications
One of the most promising applications of 5,7-dimethyl-2-(phenoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine is in the field of neuroscience. This compound has been shown to selectively inhibit the activity of a specific class of ion channels known as P2X receptors, which are involved in various physiological processes including pain perception, inflammation, and synaptic transmission.
properties
IUPAC Name |
5,7-dimethyl-2-(phenoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O/c1-10-8-11(2)18-14(15-10)16-13(17-18)9-19-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHVRWCJSILYCPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=NC(=NN12)COC3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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